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Compound of Interest

Compound Name: 1-Octadecanethiol

Cat. No.: B147371 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

1-Octadecanethiol (ODT) is an alkanethiol that readily forms self-assembled monolayers

(SAMs) on various metal surfaces, most notably gold, silver, and copper. The long 18-carbon

alkyl chain of ODT presents a dense, nonpolar interface, rendering the underlying surface

highly hydrophobic. This property is exploited in a range of applications, including the creation

of anti-tarnishing and corrosion-resistant coatings, the control of surface wetting in microfluidics

and heat transfer applications, and as a component in the development of functionalized

nanoparticles for biomedical applications. These application notes provide detailed protocols

for the preparation and characterization of ODT-based hydrophobic surfaces and explore their

use in drug delivery systems.

Data Presentation
The hydrophobicity of a surface is primarily quantified by its water contact angle. The following

tables summarize typical water contact angles, monolayer thickness, and stability data for ODT

SAMs on various substrates.

Table 1: Water Contact Angles on 1-Octadecanethiol Coated Surfaces
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Substrate
Untreated Water Contact
Angle (°)

ODT-Coated Water Contact
Angle (°)

Gold (Au) < 90 ~102 - 115

Silver (Ag) Variable ~100 - 110

Copper (Cu) Variable
~116 - 160 (with nano-

structuring)

GaAs ~67 ~100 - 102

Table 2: Properties of 1-Octadecanethiol Self-Assembled Monolayers

Property Value Substrate(s)

Monolayer Thickness ~2.1 nm Gold, GaAs

Formation Time

Rapid initial adsorption

(minutes), slow organization

(hours)

Gold

Thermal Stability Stable up to ~100-200°C InAs

Experimental Protocols
The following are detailed protocols for the formation of ODT SAMs on common substrates.

Protocol 1: Formation of a 1-Octadecanethiol SAM on a Gold Surface

Materials:

Gold-coated substrate (e.g., silicon wafer, glass slide)

1-Octadecanethiol (ODT), 98% or higher purity

Absolute Ethanol (200 proof)

Hexane (optional, for final rinse)
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Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION

Deionized (DI) water

Nitrogen gas, high purity

Glass or polypropylene containers with sealable caps

Tweezers (non-magnetic, gold-coated tips recommended)

Sonicator

Procedure:

Substrate Cleaning:

Caution: Piranha solution is extremely corrosive and reacts violently with organic

materials. Handle with extreme care in a fume hood with appropriate personal protective

equipment (PPE).

Immerse the gold substrate in freshly prepared piranha solution for 10-15 minutes.

Rinse the substrate thoroughly with copious amounts of DI water.

Dry the substrate under a gentle stream of high-purity nitrogen gas.

Alternatively, for a less hazardous cleaning, sonicate the substrate sequentially in acetone,

isopropanol, and DI water (10-15 minutes each), followed by nitrogen drying.

Preparation of ODT Solution:

Prepare a 1 mM solution of ODT in absolute ethanol. For example, dissolve 28.7 mg of

ODT in 100 mL of absolute ethanol.

Sonicate the solution for 5-10 minutes to ensure complete dissolution.

SAM Formation:
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Place the cleaned and dried gold substrate in a clean glass or polypropylene container.

Pour the 1 mM ODT solution into the container, ensuring the substrate is fully immersed.

To minimize oxidation, reduce the headspace above the solution and backfill the container

with nitrogen gas before sealing.

Allow the self-assembly to proceed for 18-24 hours at room temperature. While initial

monolayer formation is rapid, longer incubation times promote a more ordered and

densely packed monolayer.

Rinsing and Drying:

Remove the substrate from the ODT solution using clean tweezers.

Rinse the substrate thoroughly with absolute ethanol to remove any non-covalently

bonded (physisorbed) ODT molecules.

For an even cleaner surface, perform a final rinse with a nonpolar solvent like hexane.

Dry the ODT-coated substrate under a gentle stream of high-purity nitrogen gas.

Storage:

Store the prepared substrates in a clean, dry environment, such as a desiccator or a

nitrogen-filled container, to prevent contamination.

Protocol 2: Formation of a 1-Octadecanethiol SAM on a Silver Surface

Materials:

Silver-coated substrate

0.5 M Glucose solution

Active silver ion solution (Tollens' reagent)

1-Octadecanethiol (ODT)
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Absolute Ethanol

Deionized (DI) water

Nitrogen gas

Procedure:

Preparation of a Fresh Silver Surface (Tollens' Test):[1]

Place a clean substrate (e.g., glass slide) in a petri dish.

Add a few drops of 0.5 M glucose solution to the substrate.

Add a larger volume (approx. 3x the glucose solution) of freshly prepared active silver ion

solution (Tollens' reagent) and gently agitate to mix.[1]

A silver mirror will form on the substrate over several minutes.

Carefully rinse the substrate with DI water to remove the reaction mixture and any

precipitate.

ODT Coating:

Dry the freshly prepared silver surface with a gentle stream of nitrogen.

Prepare a 1 mM solution of ODT in absolute ethanol.

Cover the silver surface with the ODT solution and allow the ethanol to evaporate at room

temperature.[1] This leaves behind a self-assembled monolayer of ODT.

Rinsing:

Gently rinse the surface with fresh ethanol to remove excess ODT and dry with nitrogen.

Protocol 3: Formation of a 1-Octadecanethiol SAM on a Copper Surface

Materials:
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Copper substrate

Acetic acid solution (for creating a nanostructured surface, optional)

1-Octadecanethiol (ODT)

Ethanol

Acetone

Deionized (DI) water

Nitrogen gas

Procedure:

Substrate Preparation:

Mechanically polish the copper substrate to a mirror finish.

Clean the substrate by sonicating in acetone and then ethanol (10-15 minutes each).

Rinse with DI water and dry with nitrogen gas.

Surface Nanostructuring (Optional, for Superhydrophobicity):[2]

Expose the cleaned copper surface to the vapor of an acetic acid solution to grow a layer

of verdigris (a mixture of copper(II) acetate and carbonate).[2]

Heat the coated copper to decompose the verdigris into copper oxide (CuO), creating a

nanostructured surface.[2]

SAM Formation:

Immerse the cleaned (or nanostructured) copper substrate in a 1 mM solution of ODT in

ethanol for 1 to 24 hours.

Rinse the substrate thoroughly with ethanol to remove physisorbed molecules.
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Dry the coated surface with a stream of nitrogen.

Characterization of ODT Coatings
The quality and properties of the ODT SAM can be assessed using various surface analysis

techniques:

Contact Angle Goniometry: To measure the static water contact angle and assess the

hydrophobicity and uniformity of the coating.

X-ray Photoelectron Spectroscopy (XPS): To confirm the chemical composition of the

surface, including the presence of the sulfur headgroup bonded to the metal substrate.

Ellipsometry: To measure the thickness of the SAM.

Atomic Force Microscopy (AFM): To visualize the surface morphology and uniformity of the

monolayer.

Application in Drug Development: Functionalization
of Nanoparticles
ODT can be used to impart hydrophobicity to nanoparticles, a property that can be leveraged in

drug delivery systems. For instance, creating amphiphilic Janus nanoparticles where one

hemisphere is hydrophobic (ODT-coated) and the other is hydrophilic and functionalized with a

targeting ligand.

Protocol 4: Hypothetical Protocol for Creating ODT-Functionalized Gold Nanoparticles for Drug

Encapsulation

Materials:

Gold nanoparticles (AuNPs) of a desired size

1-Octadecanethiol (ODT)

A hydrophilic thiol-terminated molecule (e.g., HS-PEG-COOH) for creating amphiphilicity

A hydrophobic drug
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Ethanol

Phosphate-buffered saline (PBS)

Dialysis tubing

Procedure:

Partial Functionalization with ODT:

Disperse a known concentration of AuNPs in ethanol.

Add a sub-stoichiometric amount of a 1 mM ODT solution in ethanol to the AuNP

dispersion. The exact ratio will need to be optimized to achieve partial surface coverage.

Allow the reaction to proceed for several hours with gentle stirring.

Hydrophilic Functionalization:

To the same solution, add an excess of a 1 mM solution of HS-PEG-COOH in ethanol.

Continue stirring for another 12-24 hours to allow the PEGylated thiol to occupy the

remaining sites on the AuNP surface.

Purification:

Purify the functionalized AuNPs by repeated centrifugation and resuspension in ethanol

and then PBS to remove unreacted thiols.

Hydrophobic Drug Loading:

Disperse the amphiphilic AuNPs in an aqueous solution.

Prepare a solution of the hydrophobic drug in a water-miscible organic solvent (e.g.,

ethanol, DMSO).

Slowly add the drug solution to the AuNP dispersion while stirring. The hydrophobic ODT

domains on the nanoparticles will facilitate the encapsulation of the drug.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Purification:

Dialyze the drug-loaded nanoparticle solution against PBS to remove any unloaded drug

and organic solvent.

Visualizations
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Figure 1: Experimental Workflow for ODT SAM Formation

Substrate Preparation
(e.g., Au, Ag, Cu)

Cleaning
(e.g., Piranha, Solvents)

Drying
(Nitrogen Stream)

SAM Formation
(Immersion for 18-24h)

ODT Solution Preparation
(1 mM in Ethanol)

Rinsing
(Ethanol, Hexane)

Drying
(Nitrogen Stream)

Characterization
(Contact Angle, XPS, etc.)

Click to download full resolution via product page

Figure 1: Workflow for ODT SAM Formation.
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Figure 2: Mechanism of Hydrophobicity
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Figure 2: Mechanism of ODT-induced hydrophobicity.
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Figure 3: Drug Delivery Nanoparticle Concept

Gold Nanoparticle Core

ODT Hydrophobic Patch

Partial Functionalization

PEG Hydrophilic Shell

Functionalization

Amphiphilic Janus Nanoparticle

Hydrophobic Drug

Encapsulates

Drug-Loaded Nanoparticle

Targeted Delivery to Cells

Click to download full resolution via product page

Figure 3: ODT in drug delivery nanoparticle design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://education.mrsec.wisc.edu/octadecanethiol-monolayer-on-silver/
https://education.mrsec.wisc.edu/octadecanethiol-monolayer-on-silver/
https://www.researchgate.net/publication/225403366_n-Octadecanethiol_Self-Assembled_Monolayer_Coating_with_Microscopic_Roughness_for_Dropwise_Condensation_of_Steam
https://www.benchchem.com/product/b147371#1-octadecanethiol-as-a-hydrophobic-coating-for-surfaces
https://www.benchchem.com/product/b147371#1-octadecanethiol-as-a-hydrophobic-coating-for-surfaces
https://www.benchchem.com/product/b147371#1-octadecanethiol-as-a-hydrophobic-coating-for-surfaces
https://www.benchchem.com/product/b147371#1-octadecanethiol-as-a-hydrophobic-coating-for-surfaces
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

